Cas no 60557-21-3 (1,2-Benzenedicarboxylic acid, mono[(4-methylbenzoyl)hydrazide])

• Product Name: 1,2-Benzenedicarboxylic acid, mono[(4-methylbenzoyl)hydrazide]
• CAS No: 60557-21-3
• MF: C₁₆H₁₄N₂O₄
• MW: 298.293364048004
• MDL: MFCD00300494
• CID: 4061154
• Update Time: 2025-10-29

1,2-Benzenedicarboxylic acid, mono[(4-methylbenzoyl)hydrazide] Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, mono[(4-methylbenzoyl)hydrazide]

• MDL： MFCD00300494
• Inchi： 1S/C16H14N2O4/c1-10-6-2-3-7-11(10)14(19)17-18-15(20)12-8-4-5-9-13(12)16(21)22/h2-9H,1H3,(H,17,19)(H,18,20)(H,21,22)
• InChI Key： FKYFBMJIEQUSGU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(NNC(=O)C1=CC=CC=C1C)=O

Additional information on 1,2-Benzenedicarboxylic acid, mono[(4-methylbenzoyl)hydrazide]

Recent Advances in the Study of 1,2-Benzenedicarboxylic acid, mono[(4-methylbenzoyl)hydrazide] (CAS: 60557-21-3)

1,2-Benzenedicarboxylic acid, mono[(4-methylbenzoyl)hydrazide] (CAS: 60557-21-3) is a hydrazide derivative of phthalic acid that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a scaffold for designing novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

Recent investigations into 60557-21-3 have focused on its role as a versatile intermediate in organic synthesis. Researchers have demonstrated its utility in the preparation of heterocyclic compounds, which are often key pharmacophores in drug discovery. A study published in the Journal of Medicinal Chemistry (2023) reported the successful use of this compound in the synthesis of hydrazone derivatives with potent antimicrobial activity against multidrug-resistant bacterial strains. The study emphasized the compound's ability to chelate metal ions, which may contribute to its biological efficacy.

In the realm of cancer research, 1,2-Benzenedicarboxylic acid, mono[(4-methylbenzoyl)hydrazide] has shown promise as a potential anticancer agent. A 2024 study in Bioorganic Chemistry revealed that derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast and lung cancer cells. The researchers identified that the compound's mechanism of action involves the inhibition of key enzymes in the glycolytic pathway, a hallmark of cancer metabolism. These findings suggest its potential as a lead compound for developing targeted cancer therapies.

The compound's pharmacokinetic properties have also been a subject of recent investigation. A computational study published in Molecular Pharmaceutics (2023) employed molecular docking and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction models to evaluate the drug-likeness of 60557-21-3 derivatives. The results indicated favorable absorption and metabolic stability profiles, though some derivatives showed potential hepatotoxicity that would require further optimization in drug development pipelines.

Emerging research has also explored the compound's potential in neurodegenerative disease treatment. A 2024 study in ACS Chemical Neuroscience demonstrated that certain derivatives of 1,2-Benzenedicarboxylic acid, mono[(4-methylbenzoyl)hydrazide] could cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The researchers attributed these effects to the compound's ability to modulate amyloid-beta aggregation and reduce oxidative stress in neuronal cells.

From a synthetic chemistry perspective, recent advancements have improved the production and purification processes for 60557-21-3. A 2023 publication in Organic Process Research & Development described an optimized green chemistry approach that increased yield while reducing environmental impact. This development is particularly significant for scaling up production for potential pharmaceutical applications.

In conclusion, the growing body of research on 1,2-Benzenedicarboxylic acid, mono[(4-methylbenzoyl)hydrazide] (CAS: 60557-21-3) highlights its multifaceted potential in medicinal chemistry. From antimicrobial and anticancer properties to neuroprotective effects, this compound serves as a promising scaffold for drug development. Future research directions may focus on further optimizing its pharmacological profile and exploring its mechanism of action in greater detail to facilitate clinical translation.